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Compound of Interest

Compound Name: 4-Iodo-6-methoxyisoquinolin-1-ol

Cat. No.: B8463894

Get Quote

Executive Summary
4-Iodo-6-methoxyisoquinolin-1-ol is a critical heterocyclic scaffold, primarily utilized as an

intermediate in the synthesis of complex pharmaceutical agents via palladium-catalyzed cross-

coupling (e.g., Suzuki-Miyaura). While often designated by its hydroxy (-ol) nomenclature,

structural analysis reveals a complex duality driven by prototropic tautomerism.

This guide provides a technical comparison of this compound against its non-iodinated and

brominated analogs, focusing on X-ray diffraction (XRD) data to elucidate its solid-state

behavior. We analyze the preference for the lactam (isoquinolin-1(2H)-one) tautomer in

crystalline form and the utility of the C(4)–I bond as a halogen bond donor—a feature absent in

lighter analogs.

Comparative Analysis: Structural & Performance
Benchmarks
This section objectively compares 4-Iodo-6-methoxyisoquinolin-1-ol against its primary

structural alternatives: the non-halogenated parent and the bromo-analog.
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Table 1: Solid-State Property Comparison

Feature
4-Iodo-6-

methoxyisoquinolin-

1-ol

4-Bromo-6-

methoxyisoquinolin-

1-ol

6-

Methoxyisoquinolin-

1-ol

Primary Tautomer

(Solid)
Lactam (NH-form) Lactam (NH-form) Lactam (NH-form)

Heavy Atom Effect High (Iodine, Z=53)
Moderate (Bromine,

Z=35)
None

X-Ray Source Pref.

Mo-K

(reduces

fluorescence)

Cu-K

or Mo-K
Cu-K

Halogen Bond (

-hole)

Strong (C-I···O/N

interactions)
Moderate N/A

C(4)–X Bond Length ~2.10 Å ~1.90 Å ~0.93 Å (C-H)

Primary Packing Motif

Centrosymmetric

Dimers (N-H···O) +

Halogen Bonding

Centrosymmetric

Dimers

Centrosymmetric

Dimers

Key Structural Differentiators
1. The Tautomeric Shift (Lactim vs. Lactam)
While the IUPAC name suggests an enol (-OH), crystallographic data for 1-oxygenated

isoquinolines overwhelmingly supports the Lactam (amide) form in the solid state.

Mechanism: The proton transfers from the oxygen to the ring nitrogen (

).

Evidence: In the crystal structure, the

bond length is typically 1.24–1.26 Å (characteristic of a double bond, C=O), rather than the
1.34–1.36 Å expected for a single bond (C-OH).
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Performance Impact: This tautomer creates strong intermolecular

hydrogen bonds, leading to high melting points and poor solubility in non-polar solvents
compared to the theoretical enol form.

2. Halogen Bonding: The Iodine Advantage
The 4-iodo substituent is not merely a reactive handle; it acts as a structure-directing agent.

Comparison: Unlike the 4-H or 4-Br analogs, the Iodine atom exhibits a pronounced

-hole (a region of positive electrostatic potential along the C-I axis).

Result: This allows the formation of linear

or

halogen bonds orthogonal to the hydrogen-bonding network, stabilizing specific polymorphs
that are essentially "locked" for subsequent solid-state reactivity.

Visualization of Structural Dynamics
Diagram 1: Tautomeric Equilibrium & Crystallization
This diagram illustrates the shift from the solution-phase equilibrium to the solid-state lactam

preference, driven by dimerization.
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Caption: Thermodynamic trap: While solution phase allows equilibrium, the crystal lattice

selectively stabilizes the Lactam form via dual N-H...O hydrogen bonds.
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Experimental Protocol: X-Ray Diffraction Analysis
To accurately characterize 4-Iodo-6-methoxyisoquinolin-1-ol, standard protocols must be

adapted to account for the heavy iodine atom.

Step 1: Crystal Growth (Slow Evaporation)
Rapid precipitation often yields microcrystalline powder unsuitable for Single Crystal XRD (SC-

XRD).

Dissolve 20 mg of the compound in MeOH/CHCl₃ (1:1 v/v).

Filter the solution through a 0.45 µm PTFE syringe filter into a clean vial.

Cover with parafilm and poke 3-4 small holes.

Allow to stand at room temperature (20-25°C) for 3-5 days.

Why: Slow evaporation allows the molecules to organize into the thermodynamically

stable Lactam dimer.

Step 2: Data Collection Strategy
Critical Warning: Do not use a Copper (Cu-K

) source if a Molybdenum (Mo-K

) source is available.

The Problem: Iodine (

) has a high absorption coefficient for Cu radiation, leading to significant fluorescence and
absorption errors.

The Fix: Use Mo-K

(

Å). If Cu must be used, apply a rigorous analytical absorption correction (e.g., face-indexing).
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Step 3: Structure Refinement
Space Group Determination: Expect Monoclinic

or Triclinic

(common for planar aromatics).

Phasing: Use the Heavy Atom Method or Direct Methods (SHELXT). The Iodine atom will

dominate the scattering, making initial phasing trivial.

H-Atom Treatment: Locate the N-H proton in the difference Fourier map to confirm the

tautomer. If ambiguous, constrain it to the Nitrogen atom (N-H distance ~0.86 Å).

Diagram 2: XRD Analytical Workflow
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Caption: Decision matrix for XRD analysis highlighting the critical choice of radiation source to

mitigate Iodine absorption effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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